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acid
CAS No.: 89831-43-6
Cat. No.: B3165293

Get Quote

Introduction

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a heterocyclic organic compound with potential
applications in pharmaceutical and agrochemical research. As a derivative of pyrazole, a class
of compounds known for a wide range of biological activities, and possessing a carboxylic acid
functional group, its precise characterization is crucial for drug development, quality control,
and mechanistic studies. The presence of both acidic (carboxylic acid) and basic (pyrazole
ring) centers, along with the ethoxy group, imparts specific physicochemical properties that
necessitate a multi-faceted analytical approach for unambiguous identification and purity
assessment.

This application note provides a comprehensive guide for researchers, scientists, and drug
development professionals on the analytical methods for the characterization of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid. The protocols and insights provided are grounded in established
analytical principles and are designed to ensure data integrity and reproducibility.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Ethoxy-1H-pyrazole-3-
carboxylic acid is fundamental to method development and data interpretation. While
experimental data for this specific molecule is not extensively published, its properties can be
predicted based on its structure and comparison with similar compounds.

Property Value/Prediction Source
Molecular Formula C6H8N203 PubChem[1]
Molecular Weight 156.14 g/mol Sigma-Aldrich[2]
Predicted XlogP 0.7 PubChem[1]

Inferred from similar

Predicted pKa (Acidic) ~2.9-4.0
compounds[3][4]
_ . Inferred from similar
Predicted pKa (Basic) ~0.9-2.0
compounds[3]
White to off-white solid General knowledge of similar
Appearance )
(predicted) compounds

Chromatographic Analysis: Purity and
Quantification

Chromatographic techniques are indispensable for assessing the purity of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of non-volatile compounds like 5-
Ethoxy-1H-pyrazole-3-carboxylic acid. A reverse-phase method is generally suitable.

Causality behind Experimental Choices:

» Reverse-Phase C18 Column: The C18 stationary phase provides excellent retention for
moderately polar compounds like the target analyte.
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» Acidified Mobile Phase: The addition of an acid (e.g., formic acid or trifluoroacetic acid) to the
mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak
shape and retention time reproducibility.

o UV Detection: The pyrazole ring contains a chromophore that allows for sensitive detection
using a UV detector, typically in the range of 210-280 nm.

Experimental Protocol: HPLC Purity Assessment

Instrument: A standard HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).

o Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient Elution:

0-2 min: 5% B

o

2-15 min: 5% to 95% B

[¢]

15-18 min: 95% B

o

18-19 min: 95% to 5% B

[e]

19-25 min: 5% B

o

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

« Injection Volume: 10 pL.

o Detector Wavelength: 254 nm.

o Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.qg.,
acetonitrile/water mixture) to a final concentration of 1 mg/mL. Filter through a 0.45 pm
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syringe filter before injection.
Data Interpretation:

The purity of the sample is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram. The presence of any additional
peaks indicates impurities.

Spectroscopic Characterization: Structural
Elucidation

Spectroscopic techniques are essential for the unambiguous identification and structural
confirmation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule. Both *H and 13C NMR are critical for structural confirmation.

Causality behind Experimental Choices:

o Deuterated Solvents: A deuterated solvent (e.g., DMSO-ds or CDCIs) is used to dissolve the
sample without introducing interfering proton signals. DMSO-ds is often a good choice for
carboxylic acids as it can solubilize the compound and the acidic proton is often observable.

o TMS as Internal Standard: Tetramethylsilane (TMS) is used as an internal standard for
chemical shift referencing (0 ppm).

Experimental Protocol: 1H and 3C NMR
e Instrument: A 400 MHz or higher field NMR spectrometer.

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable
deuterated solvent (e.g., DMSO-ds).

e 'H NMR Acquisition:

o Acquire a standard one-dimensional proton spectrum.
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o Typical spectral width: -2 to 12 ppm.

o Number of scans: 16-64.

e 13C NMR Acquisition:

o Acquire a proton-decoupled carbon spectrum.

o Typical spectral width: 0 to 200 ppm.

o Number of scans: 1024 or more, depending on sample concentration.

Predicted *H and 3C NMR Spectral Data:

1H NMR Chemical Shift o ] )
. Multiplicity Integration Assignment
(Predicted) (ppm)
Carboxylic Acid ]
12.0-13.0 broad singlet 1H -COOH
Proton
Pyrazole NH )
11.0-12.0 broad singlet 1H -NH-
Proton
Pyrazole CH )
~6.0-6.5 singlet 1H -CH=
Proton
Ethoxy
~4.2-4.4 quartet 2H -O-CH2-CHs
Methylene
Ethoxy Methyl ~1.3-1.5 triplet 3H -O-CHz2-CHs
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3C NMR (Predicted) Chemical Shift (ppm) Assignment
Carboxylic Acid Carbonyl ~160-165 -COOH
Pyrazole C5-OEt ~155-160 C-OEt
Pyrazole C3-COOH ~140-145 C-COOH
Pyrazole C4-H ~90-95 -CH=

Ethoxy Methylene ~60-65 -O-CH2-CHs
Ethoxy Methyl ~14-16 -O-CHz2-CHs

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can
provide information about its elemental composition and fragmentation pattern.

Causality behind Experimental Choices:

o Electrospray lonization (ESI): ESI is a soft ionization technique suitable for polar molecules
like 5-Ethoxy-1H-pyrazole-3-carboxylic acid, minimizing fragmentation and typically
producing a prominent protonated molecule [M+H]* or deprotonated molecule [M-H]~.

e High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass
measurement, which can be used to confirm the elemental composition of the molecule.

Experimental Protocol: LC-MS Analysis
 Instrument: A liquid chromatograph coupled to a mass spectrometer with an ESI source.
o LC Method: Utilize the HPLC method described previously.
e MS Acquisition (Positive lon Mode):
o Scan Range: m/z 50-500.

o lonization Source: ESI+.
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o Expected lon: [M+H]* = 157.0608 m/z.[1]

e MS Acquisition (Negative lon Mode):

o Scan Range: m/z 50-500.

o lonization Source: ESI-.

o Expected lon: [M-H]~ = 155.0462 m/z.[1]

Data Interpretation:

The presence of the expected molecular ions confirms the molecular weight of the compound.

High-resolution mass data should be within 5 ppm of the theoretical mass.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis

e Instrument: An FTIR spectrometer.

o Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an

Attenuated Total Reflectance (ATR) accessory.

e Acquisition: Scan the sample over the range of 4000-400 cm~1.

Expected Characteristic FTIR Absorption Bands:

Wavenumber (cm~?)

Functional Group

Vibration

3300-2500 (broad) O-H Stretching (Carboxylic Acid)
~3200 N-H Stretching (Pyrazole)
~1700 C=0 Stretching (Carboxylic Acid)
~1600 C=N, C=C Ring Stretching (Pyrazole)
~1200 C-O Stretching (Ethoxy)
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For similar pyrazole carboxylic acid compounds, characteristic IR bands have been reported,
such as N-H stretching around 3378 cm~t and C=0 stretching around 1682 cm~1.[5]

Workflow for Characterization

Initial Analysis

HPLC Purity
(>98%7?)

If pure

Structural Elucidation

y

NMR Spectroscopy Mass Spectrometry
( (*H, 13C) ) ( (HRMS) ) (FTIR Spectroscopy)

Final Cor firmation
Data Analy5|s &
Structure Confirmation

Comparison to
Reference Standard

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic
acid.

Conclusion
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The comprehensive characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid requires the
application of a suite of orthogonal analytical techniques. This application note provides a
robust framework for researchers to confirm the identity, purity, and structure of this molecule.
The detailed protocols and the rationale behind the experimental choices are intended to
facilitate accurate and reliable analytical method development and validation in a research and
development setting.
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e 2. sigmaaldrich.com [sigmaaldrich.com]

e 3. CompTox Chemicals Dashboard [comptox.epa.gov]
e 4. organicchemistrydata.org [organicchemistrydata.org]
o 5. dergipark.org.tr [dergipark.org.tr]

» To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 5-
Ethoxy-1H-pyrazole-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3165293/docs#application-note-comprehensive-
characterization-of-5-ethoxy-1h-pyrazole-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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